2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-hydroxypiperidin-3-yl)acetic acid

• IUPAC Name: 2-[1-(9H-fluoren-9-ylmethoxycarbonyl)-3-hydroxypiperidin-3-yl]acetic acid
• InChI: InChI=1S/C22H23NO5/c24-20(25)12-22(27)10-5-11-23(14-22)21(26)28-13-19-17-8-3-1-6-15(17)16-7-2-4-9-18(16)19/h1-4,6-9,19,27H,5,10-14H2,(H,24,25)
• InChI Key: ZFORXGLBDIREBB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)(CC(=O)O)O
• Molecular Formula: C22H23NO5
• Molecular Weight: 381.4 g/mol
• CAS RN: 2138390-21-1

Description

This compound, also known as 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-hydroxypiperidin-3-yl)acetic acid, has the molecular formula C22H23NO5. It has a molecular weight of 381.42.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a fluorenylmethyloxycarbonyl (Fmoc) group attached to a piperidine ring, which is further substituted with an acetic acid group. The Fmoc group is a common protecting group used in peptide synthesis.

Scientific Research Applications

Synthesis and Oligomerization

One application involves the synthesis of oligomers derived from amide-linked neuraminic acid analogues. N-Fluoren-9-ylmethoxycarbonyl-protected sugar amino acids, which share a protection strategy with the compound , have been prepared and incorporated into solid-phase synthesis, leading to the efficient synthesis of oligomers. These oligomers, varying in length, demonstrate the compound's utility in constructing complex molecular architectures (Gregar & Gervay-Hague, 2004).

Fluorescent Labeling

Another application is in fluorescent labeling, where novel fluorophores, such as 6-methoxy-4-quinolone (an oxidation product derived from similar compounds), exhibit strong fluorescence in a wide pH range of aqueous media. These characteristics make them suitable for biomedical analysis, showcasing the compound's role in enhancing detection and measurement techniques in research (Hirano et al., 2004).

Carbon Nanotube Dispersion

Furthermore, N-Fluorenyl-9-methoxycarbonyl-protected amino acids are used as surfactants for carbon nanotubes, leading to the creation of homogeneous aqueous nanotube dispersions. This application demonstrates the compound's relevance in nanotechnology and materials science, facilitating the manipulation and study of carbon nanotubes under physiological conditions (Cousins et al., 2009).

Hydrogel Formation

N-(Fluorenyl-9-Methoxycarbonyl) dipeptides form supramolecular hydrogels through hydrogen bonding and hydrophobic interactions. These hydrogels can respond to ligand-receptor interactions as well as to thermal or pH perturbations, highlighting the compound's potential in developing responsive materials for biomedical applications (Zhang et al., 2003).